2-(2,4-dichlorophenoxy)-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[3-(6-oxopyridazin-1-yl)propyl]acetamide
• InChI: InChI=1S/C15H15Cl2N3O3/c16-11-4-5-13(12(17)9-11)23-10-14(21)18-6-2-8-20-15(22)3-1-7-19-20/h1,3-5,7,9H,2,6,8,10H2,(H,18,21)
• InChI Key: ZZBXEVDEGUGJQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(N=C1)CCCNC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H15Cl2N3O3
• Molecular Weight: 356.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]acetamide, also known as 2,4-Dichlorophenoxyacetamide or 2,4-DCA, is a synthetic compound with a wide variety of applications in scientific research. It is a colorless, water-soluble compound with a molecular weight of 272.2 g/mol. 2,4-DCA is a derivative of 2,4-dichlorophenoxyacetic acid (2,4-D), a widely used herbicide. 2,4-DCA has been used in a variety of scientific research applications, including as a biochemical probe, as an inhibitor of enzymes, and as an inhibitor of protein-protein interactions.

Scientific Research Applications

2,4-DCA has been used in a variety of scientific research applications. It has been used as a biochemical probe to study the structure and function of proteins, as an inhibitor of enzymes, and as an inhibitor of protein-protein interactions. It has also been used to study the effects of environmental toxins on the human body, as well as to study the effects of drugs on the central nervous system.

Mechanism of Action

Target of Action

The primary target of this compound, also known as VU0644158-1 or F5479-0004, is the Thyroid Hormone Receptor β (THR-β) . This receptor plays a crucial role in the regulation of metabolism, development, and growth in humans .

Mode of Action

The compound acts as a highly selective agonist for the Thyroid Hormone Receptor β (THR-β) . It binds to the receptor and activates it, leading to a series of downstream effects. The compound’s selectivity for THR-β over THR-α is 28-fold, which means it primarily affects the functions mediated by THR-β .

Biochemical Pathways

Upon activation of the THR-β, the compound influences several biochemical pathways. The most notable effect is on lipid metabolism. The activation of THR-β leads to the regulation of genes involved in lipid metabolism, resulting in decreased levels of LDL cholesterol (LDL-C) and triglycerides (TG) .

Pharmacokinetics

In reported studies in healthy volunteers, the compound exhibited an excellent safety profile and was effective at once daily oral doses of 50 mg or higher given for 2 weeks .

Result of Action

The activation of the THR-β by the compound leads to a decrease in LDL cholesterol (LDL-C) and triglycerides (TG) levels . This makes the compound a potential therapeutic agent for the treatment of dyslipidemia .

Advantages and Limitations for Lab Experiments

2,4-DCA has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in aqueous solutions. Additionally, it is relatively non-toxic and has a wide range of applications in scientific research. However, it is important to note that 2,4-DCA has a number of limitations for use in laboratory experiments. It has a relatively short half-life in aqueous solutions and can be rapidly metabolized by enzymes in the body. Additionally, it can interact with other compounds in the body and can cause adverse side effects.

Future Directions

The use of 2,4-DCA in scientific research is still in its early stages, and there are a number of potential future directions that could be explored. These include further investigation into its mechanism of action, its effects on different cell types, and its potential therapeutic applications. Additionally, further research into its metabolic pathways and its interactions with other compounds could lead to new insights into its potential uses in the laboratory. Finally, further research into the potential toxic effects of 2,4-DCA could lead to a better understanding of its safety profile.

Synthesis Methods

The synthesis of 2,4-DCA is relatively straightforward and can be accomplished using a variety of methods. The most commonly used method involves the reaction of 2,4-dichlorophenol with acetic anhydride in the presence of a catalyst, such as pyridine or triethylamine. The reaction is typically carried out at room temperature and yields a white crystalline solid.